Cas no 2679823-96-0 (tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate
• CAS No: 2679823-96-0
• MF: C₁₄H₂₆N₂O₅S
• MW: 334.431643009186
• CID: 5599315
• PubChem ID: 165920070
• Update Time: 2025-05-23

tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-[(oxan-4-yl)sulfamoyl]pyrrolidine-1-carboxylate
• EN300-28246587
• 2679823-96-0
• tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H26N2O5S/c1-14(2,3)21-13(17)16-7-4-12(10-16)22(18,19)15-11-5-8-20-9-6-11/h11-12,15H,4-10H2,1-3H3/t12-/m1/s1
• InChI Key： VXFUJYNKDGWJFJ-GFCCVEGCSA-N
• SMILES： S([C@H]1CN(C(=O)OC(C)(C)C)CC1)(NC1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 334.15624311g/mol
• Monoisotopic Mass: 334.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.3Ų

Additional information on tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate

Research Brief on tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate (CAS: 2679823-96-0): Recent Advances and Applications

The compound tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate (CAS: 2679823-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and emerging roles in drug discovery.

Recent studies have highlighted the importance of this compound as a versatile building block in the development of sulfonamide-based therapeutics. Sulfonamides are known for their broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The unique structural features of tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate, such as the presence of a pyrrolidine ring and a tetrahydropyran (oxane) moiety, make it particularly valuable for the design of novel enzyme inhibitors and receptor modulators.

One of the most notable advancements in the application of this compound is its use in the synthesis of protease inhibitors. Proteases play critical roles in various pathological processes, and their inhibition has been a successful strategy in treating diseases such as HIV/AIDS and hepatitis C. Researchers have reported that derivatives of tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate exhibit potent inhibitory activity against specific proteases, with improved selectivity and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in protease inhibition, this compound has also been explored as a precursor for the development of kinase inhibitors. Kinases are key regulators of cellular signaling pathways and are often dysregulated in cancers and inflammatory diseases. Preliminary studies suggest that modifications to the pyrrolidine and oxane moieties of tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate can yield compounds with high affinity for specific kinase targets, offering promising avenues for the treatment of kinase-driven disorders.

The synthesis of tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate has also seen methodological improvements. Recent publications describe optimized routes that enhance yield and purity while reducing the number of synthetic steps. These advancements are critical for scaling up production and facilitating further pharmacological studies. Notably, the use of asymmetric catalysis has been employed to achieve high enantiomeric purity, which is essential for ensuring the compound's biological efficacy and safety.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. However, the growing body of research underscores the potential of tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate as a cornerstone in the design of next-generation therapeutics.

In conclusion, tert-butyl (3R)-3-(oxan-4-yl)sulfamoylpyrrolidine-1-carboxylate (CAS: 2679823-96-0) represents a promising scaffold in medicinal chemistry, with applications spanning protease and kinase inhibition. Continued research into its derivatives and optimization of synthetic methodologies will likely yield significant contributions to drug discovery and development in the coming years.